Cas no 4197-72-2 (2-hexylbenzene-1,4-diol)
2-hexylbenzene-1,4-diol structure
Product Name:2-hexylbenzene-1,4-diol
CAS No:4197-72-2
MF:C12H18O2
MW:194.270123958588
CID:927608
PubChem ID:264272
Update Time:2025-04-19
2-hexylbenzene-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-hexylbenzene-1,4-diol
- 1-hexyl-hydroquinone
- 2.5-Dihydroxy-1-hexyl-benzol
- 2-hexyl-benzene-1,4-diol
- 2-Hexyl-hydrochinon
- 2-hexyl-hydroquinone
- 2-n-hexyl-hydroquinone
- AC1L6BIW
- AC1Q7AFJ
- AR-1E2066
- CTK4I5493
- Hexyl-hydrochinon
- NSC99302
- SureCN70630
- 2-hexylhydroquinone
- 4197-72-2
- DTXSID40295014
- NSC-99302
- AKOS024390399
- SCHEMBL70630
-
- Inchi: 1S/C12H18O2/c1-2-3-4-5-6-10-9-11(13)7-8-12(10)14/h7-9,13-14H,2-6H2,1H3
- InChI Key: NOUJHHZNUIXAEX-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CCCCCC)O
Computed Properties
- Exact Mass: 194.13074
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
- LogP: 3.22060
2-hexylbenzene-1,4-diol Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4197-72-2 (2-hexylbenzene-1,4-diol) Related Products
- 5284-29-7(2-N-Dodecylphenol)
- 18979-60-7(4-Propylbenzene-1,3-diol)
- 1300-94-3(Amylmetacresol)
- 27193-86-8(2-Dodecylphenol)
- 18979-61-8(4-Butylresorcinol)
- 136-77-6(Hexylresorcinol)
- 644-35-9(2-Propylphenol)
- 138-00-1(2,4-Di-tert-amyl phenol)
- 13331-19-6(2-Propylbenzene-1,3-diol)
- 1687-61-2(2-Ethyl-5-methylphenol)
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